Cas no 1368872-92-7 (Benzenemethanol, α-(2-aminoethyl)-2,6-difluoro-)

• Product Name: Benzenemethanol, α-(2-aminoethyl)-2,6-difluoro-
• CAS No: 1368872-92-7
• MF: C₉H₁₁F₂NO
• MW: 187.186549425125
• CID: 5281475
• Update Time: 2025-10-28

Benzenemethanol, α-(2-aminoethyl)-2,6-difluoro- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, α-(2-aminoethyl)-2,6-difluoro-

• Inchi： 1S/C9H11F2NO/c10-6-2-1-3-7(11)9(6)8(13)4-5-12/h1-3,8,13H,4-5,12H2
• InChI Key： PYANLDSJESQNCL-UHFFFAOYSA-N
• SMILES： C(C1C(=CC=CC=1F)F)(O)CCN

Additional information on Benzenemethanol, α-(2-aminoethyl)-2,6-difluoro-

Research Briefing on Benzenemethanol, α-(2-aminoethyl)-2,6-difluoro- (CAS: 1368872-92-7)

In recent years, the compound Benzenemethanol, α-(2-aminoethyl)-2,6-difluoro- (CAS: 1368872-92-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The presence of both amino and fluoro substituents on the benzene ring enhances its reactivity and binding affinity, making it a valuable candidate for drug development.

Recent studies have focused on the synthesis and optimization of Benzenemethanol, α-(2-aminoethyl)-2,6-difluoro-, aiming to improve its pharmacokinetic properties and therapeutic efficacy. Advanced techniques such as high-throughput screening and computational modeling have been employed to explore its interactions with biological targets. Preliminary results indicate that this compound exhibits strong inhibitory effects on specific enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent.

Further investigations into the mechanism of action of Benzenemethanol, α-(2-aminoethyl)-2,6-difluoro- have revealed its ability to modulate key signaling pathways. For instance, it has been shown to interfere with the NF-κB pathway, which plays a critical role in immune responses and inflammation. These findings are supported by in vitro and in vivo studies, demonstrating significant reductions in pro-inflammatory cytokine levels upon treatment with this compound.

In addition to its anti-inflammatory properties, Benzenemethanol, α-(2-aminoethyl)-2,6-difluoro- has also been explored for its potential in oncology. Research indicates that it may act as a selective inhibitor of certain kinases that are overexpressed in cancer cells. This selective inhibition could pave the way for targeted therapies with reduced side effects compared to conventional chemotherapy.

The safety profile of Benzenemethanol, α-(2-aminoethyl)-2,6-difluoro- has been evaluated in preclinical studies, with results suggesting a favorable toxicity profile at therapeutic doses. However, further clinical trials are necessary to confirm its safety and efficacy in humans. Researchers are also investigating the possibility of formulating this compound into various drug delivery systems to enhance its bioavailability and stability.

In conclusion, Benzenemethanol, α-(2-aminoethyl)-2,6-difluoro- (CAS: 1368872-92-7) represents a promising candidate for therapeutic development, particularly in the areas of inflammation and oncology. Ongoing research efforts are focused on optimizing its chemical properties, elucidating its mechanisms of action, and advancing it through the drug development pipeline. The findings to date underscore the potential of this compound to address unmet medical needs and contribute to the advancement of precision medicine.